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Compound of Interest

Compound Name: (R)-UT-155

Cat. No.: B610603 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information regarding the stability and storage of (R)-UT-155, a selective androgen receptor

degrader (SARD).

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of (R)-UT-155?

For optimal stability, the solid form of (R)-UT-155 should be stored under specific conditions

depending on the intended duration of storage. It is recommended to keep the compound in a

dry and dark environment.[1][2] While the product is stable enough for several weeks during

standard shipping at ambient temperatures, adherence to the following long-term storage

recommendations is crucial for maintaining its integrity.[1][2]

Q2: I've prepared a stock solution of (R)-UT-155 in DMSO. What is the best way to store it?

Stock solutions of (R)-UT-155 in DMSO should be aliquoted to avoid repeated freeze-thaw

cycles, which can compromise the compound's stability.[3] For storage, freezing is required.

The specific temperature and duration will affect the shelf-life of the solution.

Q3: My (R)-UT-155 solution precipitated when I diluted my DMSO stock with an aqueous

buffer. Is this normal?
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Yes, this is a common issue. (R)-UT-155 is practically insoluble in water.[4] When a

concentrated DMSO stock solution is diluted into an aqueous buffer, the compound may

precipitate out of the solution due to its low aqueous solubility. To mitigate this, using co-

solvents or preparing a suspension for in vivo studies is often necessary.[3][5] For cellular

assays, ensure the final DMSO concentration is low and compatible with your experimental

system.

Q4: Why is my (R)-UT-155 not dissolving well in DMSO?

Difficulty in dissolving (R)-UT-155 in DMSO could be due to the hygroscopic nature of the

solvent; DMSO can absorb moisture from the air, which significantly reduces the solubility of

the compound.[5][6] It is highly recommended to use newly opened, anhydrous-grade DMSO.

[5][6] If dissolution is still slow, sonication or gentle warming can be applied to facilitate the

process.[3][4]

Q5: How long are aqueous working solutions of (R)-UT-155 stable?

Due to the potential for degradation and precipitation in aqueous environments, it is strongly

recommended that working solutions for in vivo or in vitro experiments be prepared freshly and

used on the same day.[3][5]

Data Presentation: Storage Condition Summary
The following tables summarize the recommended storage conditions for (R)-UT-155 in both

solid and solution forms based on vendor datasheets.

Table 1: Storage of Solid (R)-UT-155

Storage Duration Temperature Conditions

Short-term (days to weeks) 0 - 4°C Dry and dark[1][2]

Long-term (months to years) -20°C Dry and dark[1][2]

Table 2: Storage of (R)-UT-155 Stock Solutions (in DMSO)
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Storage Temperature Recommended Duration Key Considerations

-20°C Up to 1 month[3][5]
Aliquot to avoid freeze-thaw

cycles

-80°C Up to 6 months[3][5]
Preferred for longer-term

storage

Troubleshooting Guide
This section provides a logical workflow to diagnose and resolve common issues encountered

with (R)-UT-155.
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Start: Issue with (R)-UT-155

What is the nature of the issue?

Poor Dissolution

Dissolution

Precipitation in Aqueous Buffer

Precipitation

Loss of Activity

Inactivity

Is the DMSO new and anhydrous? This is expected due to low aqueous solubility.

How was the compound stored? 
(Solid vs. Solution)

Yes

Use fresh, anhydrous DMSO. 
Apply sonication or gentle warming.

No

Consult formulation protocols. 
Consider using co-solvents (e.g., PEG300, Tween-80).

Improper Solid Storage

Solid

Improper Solution Storage

Solution

Store powder at -20°C, 
dry and dark. 

Order new compound if necessary.

Store aliquots at -80°C. 
Avoid freeze-thaw cycles. 

Prepare fresh working solutions daily.
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Stock Solution Workflow

Start

Weigh (R)-UT-155 Powder

Add Anhydrous DMSO

Vortex / Sonicate to Dissolve

Aliquot into Tubes

Store at -80°C

End
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Mechanism of Action of (R)-UT-155
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PromotesUbiquitin-Proteasome
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 Marked for Degradation

Antagonizes

AR Degradation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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